N-([2,3'-bifuran]-5-ylmethyl)-2-(2-chlorophenyl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[[5-(furan-3-yl)furan-2-yl]methyl]acetamide
• InChI: InChI=1S/C17H14ClNO3/c18-15-4-2-1-3-12(15)9-17(20)19-10-14-5-6-16(22-14)13-7-8-21-11-13/h1-8,11H,9-10H2,(H,19,20)
• InChI Key: DQSOVOINQYHHDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NCC2=CC=C(O2)C3=COC=C3)Cl
• Molecular Formula: C17H14ClNO3
• Molecular Weight: 315.7 g/mol

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. The structure can provide insights into the compound’s potential properties and reactivity.

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, molar mass, and more.

Scientific Research Applications

Molecular Interactions and Photovoltaic Efficiency

One study focused on the synthesis of bioactive benzothiazolinone acetamide analogs, which, while not directly N-([2,3'-bifuran]-5-ylmethyl)-2-(2-chlorophenyl)acetamide, provides insight into the broader category of acetamide derivatives. These compounds were analyzed for their vibrational spectra and electronic properties. The research found these compounds to be potential photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency (LHE) and favorable energy levels for electron injection. Additionally, the non-linear optical (NLO) activity of these compounds was investigated, showing potential for various photonic applications. Molecular docking studies indicated interactions with biological molecules, hinting at biomedical applications as well (Mary et al., 2020).

Antimicrobial Activity

Another aspect of research on acetamide derivatives, including chloroacetamide compounds, has shown their effectiveness as herbicides and in inhibiting fatty acid synthesis in green algae. Although the direct link to N-([2,3'-bifuran]-5-ylmethyl)-2-(2-chlorophenyl)acetamide is not made, this study underlines the chemical functionality of acetamides in controlling biological processes, which could extend to antimicrobial properties in broader applications (Weisshaar & Böger, 1989).

Mechanism of Action

This is typically used in the context of biological activity. It involves understanding how the compound interacts with biological systems or enzymes.

Safety and Hazards

This involves understanding the potential risks associated with handling or exposure to the compound. It includes toxicity information, safety precautions, and first aid measures.

Future Directions

This involves discussing potential areas of future research or applications of the compound.